Cas no 645-72-7 (Dihydrophytol)

• Product Name: Dihydrophytol
• CAS No: 645-72-7
• MF: C₂₀H₄₂O
• MW: 298.546886920929
• CID: 514597
• Update Time: 2025-04-23

Dihydrophytol Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol,3,7,11,15-tetramethyl-
• 3,7,11,15-tetramethylhexadecan-1-ol
• 3,7,11,15-Tetramethylhexadecanol
• Dihydrophytol

• Inchi： 1S/C20H42O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h17-21H,6-16H2,1-5H3
• InChI Key： AJAKLDUGVSKVDG-UHFFFAOYSA-N
• SMILES： OCCC(C)CCCC(C)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 298.32376

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids

Additional information on Dihydrophytol

Chemical Profile of 1-Hexadecanol,3,7,11,15-tetramethyl- (CAS No. 645-72-7): Applications and Recent Research Developments

The compound 1-Hexadecanol,3,7,11,15-tetramethyl-, identified by its CAS number 645-72-7, is a specialized organic molecule with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This alkanol derivative belongs to the class of branched-chain alcohols, characterized by a long hydrocarbon chain with multiple methyl substituents. The presence of these methyl groups imparts distinct physicochemical properties that make it valuable in multiple domains, including polymer science, pharmaceutical formulations, and material engineering.

1-Hexadecanol,3,7,11,15-tetramethyl- is structurally similar to common linear alkanols but with enhanced thermal stability and lipophilicity due to its branched configuration. This feature makes it an attractive candidate for applications where solubility in organic solvents and resistance to degradation are critical. Recent studies have highlighted its role as an intermediate in the synthesis of high-performance polymers and as a modifier in lubricant formulations. The compound’s ability to form stable complexes with other molecules has also been explored in drug delivery systems, where it serves as a stabilizing agent.

In the realm of pharmaceutical research, the derivatives of 1-Hexadecanol,3,7,11,15-tetramethyl- have been investigated for their potential as excipients in oral and topical formulations. The compound’s fatty acid-like properties facilitate the solubilization of poorly water-soluble active pharmaceutical ingredients (APIs), thereby improving bioavailability. Moreover, its low toxicity profile makes it suitable for use in cosmeceutical products where skin penetration and minimal irritation are desired. Preliminary studies have also suggested its utility in anti-inflammatory formulations due to its ability to modulate lipid mediator synthesis.

The industrial applications of 1-Hexadecanol,3,7,11,15-tetramethyl- extend beyond pharmaceuticals and cosmetics. In polymer chemistry, this compound acts as a chain transfer agent in free-radical polymerization reactions, enabling the production of polymers with tailored molecular weights and distributions. Its incorporation into polyethylene and polypropylene matrices enhances mechanical strength and thermal resistance, making it valuable for high-performance plastics used in automotive and aerospace industries. Additionally, its use as an additive in paints and coatings improves film-forming properties while reducing VOC emissions.

Environmental scientists have also begun to explore the ecological relevance of 1-Hexadecanol,3,7,11,15-tetramethyl-. While its persistence in natural systems is relatively low compared to some other organic compounds due to biodegradation pathways facilitated by microbial action, its impact on aquatic ecosystems remains an area of active investigation. Research indicates that moderate concentrations can influence aquatic organism behavior through interactions with membrane lipids. However, no evidence suggests acute toxicity at typical environmental concentrations. Efforts are ongoing to develop sustainable synthetic routes that minimize environmental footprints while maintaining high yields.

The synthesis of 1-Hexadecanol,3,7,11,15-tetramethyl- has seen advancements in catalytic methodologies that improve efficiency and selectivity. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the precise functionalization of the carbon backbone without unwanted side products. These innovations not only streamline production processes but also open doors for further derivatization into novel compounds with enhanced functionalities. For instance，the introduction of hydrophilic or charged moieties into the molecule could expand its utility in biomedical applications such as targeted drug delivery or biosensor development.

Future research directions for 1-Hexadecanol,3,7,11,15-tetramethyl- may include exploring its potential as a building block for advanced materials like self-healing polymers or shape-memory alloys. Its unique structural features could be leveraged to design materials with tunable mechanical properties under external stimuli such as temperature or light exposure. Furthermore，the integration of green chemistry principles into its synthesis could lead to more sustainable production methods that align with global environmental goals.

In summary,1-Hexadecanol,3,7,11,15-tetramethyl- (CAS No. 645-72-7) represents a versatile compound with broad applicability across multiple scientific disciplines。 Its distinctive chemical properties have positioned it as a key player in industrial manufacturing，pharmaceutical development，and material science。 As research continues to uncover new possibilities，this molecule is poised to contribute significantly to technological advancements while maintaining compliance with safety and environmental standards。